6-Bromo-1-(3-methoxypropyl)-1H-indole

• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol
• IUPAC Name: 6-bromo-1-(3-methoxypropyl)indole
• InChI: InChI=1S/C12H14BrNO/c1-15-8-2-6-14-7-5-10-3-4-11(13)9-12(10)14/h3-5,7,9H,2,6,8H2,1H3
• InChI Key: LYLAIOLIIWSGEX-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C=CC2=C1C=C(C=C2)Br

Description

6-Bromo-1-(3-methoxypropyl)-1H-indole is a useful research compound. Its molecular formula is C12H14BrNO and its molecular weight is 268.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The stirred solution of 25 g of 6-bromo-1H-indole [52415-29-9] in 250 ml of DMPU is admixed at 0° C. with 11.2 g of sodium hydride (60% in mineral oil) in portions. The mixture is stirred over 1 hour and then admixed with 60.9 g of 1-chloro-3-methoxypropane and 4.71 g of tetrabutylammonium iodide (exothermic reaction). The mixture is stirred at room temperature over a further 1 hour. The resulting reaction mixture is poured onto 2 l of water (cold) and extracted with tert-butyl methyl ether (2×). The combined organic phases are washed successively with water (3×) and brine, dried over sodium sulphate and filtered, and the filtrate is concentrated by evaporation. The title compound is obtained as a slightly yellowish oil from the residue by means of flash chromatography (SiO2 60F). Rf=0.31 (1:2 EtOAc-heptane). Rt=5.10 (gradient I).